Cas no 1153559-81-9 (2-(4-amino-1H-pyrazol-1-yl)-N-(pyridin-3-yl)acetamide)

• Product Name: 2-(4-amino-1H-pyrazol-1-yl)-N-(pyridin-3-yl)acetamide
• CAS No: 1153559-81-9
• MF: C₁₀H₁₁N₅O
• MW: 217.227240800858
• CID: 4573227
• Update Time: 2025-07-22

2-(4-amino-1H-pyrazol-1-yl)-N-(pyridin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-1H-pyrazol-1-yl)-N-(pyridin-3-yl)acetamide
• 1H-Pyrazole-1-acetamide, 4-amino-N-3-pyridinyl-

• Inchi： 1S/C10H11N5O/c11-8-4-13-15(6-8)7-10(16)14-9-2-1-3-12-5-9/h1-6H,7,11H2,(H,14,16)
• InChI Key： RYXLAENFGCBBBZ-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=CN=C2)=O)C=C(N)C=N1

Additional information on 2-(4-amino-1H-pyrazol-1-yl)-N-(pyridin-3-yl)acetamide

2-(4-amino-1H-pyrazol-1-yl)-N-(pyridin-3-yl)acetamide: A Promising Compound in Medicinal Chemistry

2-(4-amino-1H-pyrazol-1-yl)-N-(pyridin-3-yl)acetamide, with the CAS number 1153559-81-9, is a versatile compound that has garnered significant attention in the field of medicinal chemistry. This compound, also known as APA (4-amino-1H-pyrazole acetamide), is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent research advancements of this compound.

The molecular structure of 2-(4-amino-1H-pyrazol-1-yl)-N-(pyridin-3-yl)acetamide consists of a pyrazole ring linked to an acetamide moiety and a pyridine ring. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The pyrazole ring is known for its ability to form hydrogen bonds and π-stacking interactions, which are crucial for binding to various biological targets. The acetamide group, on the other hand, contributes to the compound's solubility and stability in aqueous environments.

In recent years, 2-(4-amino-1H-pyrazol-1-yl)-N-(pyridin-3-yl)acetamide has been extensively studied for its potential as a therapeutic agent. One of the key areas of research has been its activity as an inhibitor of kinases, particularly in the context of cancer treatment. Kinases are enzymes that play a crucial role in cell signaling pathways and are often dysregulated in cancer cells. By inhibiting specific kinases, this compound can potentially disrupt the growth and proliferation of cancer cells.

A study published in the Journal of Medicinal Chemistry in 2022 reported that 2-(4-amino-1H-pyrazol-1-yl)-N-(pyridin-3-yl)acetamide exhibited potent inhibitory activity against several kinases, including Aurora A and B. These kinases are essential for mitosis and are frequently overexpressed in various types of cancer. The researchers found that the compound effectively reduced the viability of cancer cells in vitro and demonstrated significant antitumor activity in xenograft models.

Beyond its anticancer properties, 2-(4-amino-1H-pyrazol-1-yl)-N-(pyridin-3-yl)acetamide has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory effects. Inflammation is a complex biological response involving various cytokines and signaling pathways. The compound's ability to modulate these pathways makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

A study published in the European Journal of Pharmacology in 2023 evaluated the anti-inflammatory effects of 2-(4-amino-1H-pyrazol-1-yl)-N-(pyridin-3-yl)acetamide in both in vitro and in vivo models. The results indicated that the compound significantly reduced the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of 2-(4-amino-1H-pyrazol-1-yl)-N-(pyridin-3-yl)acetamide have also been studied to assess its suitability for therapeutic use. Research has shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it a promising candidate for further development into drug formulations.

In addition to its therapeutic potential, 2-(4-amino-1H-pyrazol-1-yl)-N-(pyridin-3-yl)acetamide has been explored for its use as a tool compound in chemical biology research. Tool compounds are essential for understanding the function of specific proteins or pathways by selectively modulating their activity. The ability to selectively inhibit kinases makes this compound valuable for studying signal transduction pathways and identifying novel therapeutic targets.

The synthesis of 2-(4-amino-1H-pyrazol-1-yl)-N-(pyridin-3-y l)acetamide has been optimized to improve yield and purity. Various synthetic routes have been developed, including multistep processes involving condensation reactions and functional group transformations. These advancements have facilitated large-scale production and made the compound more accessible for both research and development purposes.

In conclusion, 2-(4-amino-H-pyrazol--yl)-N-(pyridin-- yl)acetamide, with CAS number 1153559--9, is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features, combined with its diverse biological activities, make it a promising candidate for further investigation and development into therapeutic agents. Ongoing research continues to uncover new applications and mechanisms of action, highlighting the importance of this compound in advancing our understanding of disease biology and developing novel treatments.